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Compound of Interest

Compound Name: Ribitol-3-13C

Cat. No.: B15139481 Get Quote

The physical and chemical properties of Ribitol are summarized below. Isotopic labeling with

Carbon-13 at the C3 position is not expected to significantly alter these properties.

Property Value Source

Molecular Formula C₅H₁₂O₅ ChemScene[1]

Molecular Weight 152.15 g/mol (unlabeled) ChemScene[1]

Appearance White powder/solid Fisher Scientific[2]

Melting Point 101 - 104 °C Fisher Scientific[2]

Boiling Point Not determined Cayman Chemical[3]

Solubility Soluble in water Cheméo[4]

logP (Octanol/Water) -2.9463 ChemScene[1]

Stability

Stable under normal ambient

and anticipated storage and

handling conditions.[5][6]

Sigma-Aldrich, Chemsrc

Section 2: Safety and Hazard Information
Ribitol is not classified as a hazardous substance.[3][7] However, standard laboratory safety

practices should always be observed.

GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15139481?utm_src=pdf-interest
https://www.chemscene.com/488-81-3.html
https://www.chemscene.com/488-81-3.html
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL03253&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/27362m.pdf
https://www.chemeo.com/cid/15-870-9/Ribitol
https://www.chemscene.com/488-81-3.html
https://www.sigmaaldrich.com/SG/de/sds/SIGMA/R7500?userType=undefined
https://www.chemsrc.com/en/cas/488-81-3_519609.html
https://cdn.caymanchem.com/cdn/msds/27362m.pdf
https://www.carlroth.com/medias/SDB-5522-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUyNTR8YXBwbGljYXRpb24vcGRmfGFEVmxMMmhpT0M4NU1UZ3hNekF5T0RneU16TTBMMU5FUWw4MU5USXlYMGRDWDBWT0xuQmtaZ3w5NzkwMjY4M2U0NjY0OTNjNGVkZWRmMWRlNWE5YTM3OGU5Y2VhOTI0ZjFjN2YwYjFlYWIxZDVlZmQxZTNiYjQz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ribitol does not meet the criteria for hazard classification.[8] Some suppliers may

indicate mild skin and eye irritation.[8]

Toxicological Data
The following toxicological data is for unlabeled Ribitol:

Test Type Result Species Source

Intraperitoneal LD50 10 g/kg Mouse Cayman Chemical[3]

Primary Irritant Effect:

On the skin: No irritant effect.[3]

On the eye: No irritating effect.[3]

Sensitization: No sensitizing effects are known.[3]

Carcinogenicity: Not listed as a carcinogen by IARC, NTP, or OSHA.[5]

Handling and Storage
Handling: No special measures are required for handling.[3][7] Avoid creating dust.[2] Wear

appropriate personal protective equipment (PPE), including gloves and safety glasses.[2][7]

Storage: Store in a dry, cool, and well-ventilated place.[2][7] Keep containers tightly closed.

[2] Recommended storage is at room temperature.[6]

First-Aid Measures
After inhalation: Move to fresh air.[3][7]

After skin contact: Wash with water.[7] The product generally does not irritate the skin.[3]

After eye contact: Rinse opened eye for several minutes under running water.[3][7]

After swallowing: Rinse mouth and consult a doctor if symptoms persist.[3][7]
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Section 3: Experimental Protocols
While specific experimental protocols for Ribitol-3-13C are application-dependent, a general

protocol for preparing a stock solution for cell culture or analytical experiments is provided

below.

Protocol for Preparation of a Ribitol-3-13C Stock
Solution

Objective: To prepare a sterile 100 mM stock solution of Ribitol-3-13C in nuclease-free

water.

Materials:

Ribitol-3-13C powder

Nuclease-free water

Sterile, conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Sterile filter (0.22 µm) and syringe

Laminar flow hood

Procedure:

1. In a laminar flow hood, weigh the desired amount of Ribitol-3-13C powder using a

calibrated analytical balance. For example, for 10 mL of a 100 mM solution, weigh out

153.15 mg (adjusting for the molecular weight of the 13C-labeled compound).

2. Transfer the powder to a sterile conical tube.

3. Add a portion of the nuclease-free water to the tube (e.g., 8 mL).

4. Vortex gently until the powder is completely dissolved.
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5. Bring the final volume to 10 mL with nuclease-free water.

6. Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

7. Label the tube clearly with the compound name, concentration, and date of preparation.

8. Store the stock solution at 4°C for short-term use or aliquot and store at -20°C for long-

term storage.[1]

Section 4: Biological Context and Experimental
Workflows
Ribitol is a naturally occurring sugar alcohol that plays a role in various biological processes. It

is a component of teichoic acids in the cell walls of Gram-positive bacteria and is involved in

the glycosylation of α-dystroglycan in mammals.[9][10] Ribitol-3-13C is a stable isotope-

labeled version of Ribitol, making it a valuable tool for metabolic flux analysis and as a tracer in

biochemical assays.[11][12]

Biological Pathway of Ribitol
The following diagram illustrates the simplified biological context of Ribitol in the pentose

phosphate pathway and its incorporation into α-dystroglycan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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